Cas no 1114653-48-3 (2-(4-chlorobenzoyl)-4-(3-methylphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione)

• Product Name: 2-(4-chlorobenzoyl)-4-(3-methylphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione
• CAS No: 1114653-48-3
• MF: C₂₂H₁₆ClNO₃S
• MW: 409.885343551636
• CID: 5386987
• Update Time: 2025-05-27

2-(4-chlorobenzoyl)-4-(3-methylphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• (4-chlorophenyl)[4-(3-methylphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl]methanone
• 2-(4-chlorobenzoyl)-4-(3-methylphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione

• Inchi： 1S/C22H16ClNO3S/c1-15-5-4-6-18(13-15)24-14-21(22(25)16-9-11-17(23)12-10-16)28(26,27)20-8-3-2-7-19(20)24/h2-14H,1H3
• InChI Key： QJFNFGHAIUOSGY-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Cl)C=C1)(C1=CN(C2=CC=CC(C)=C2)C2=CC=CC=C2S1(=O)=O)=O

Experimental Properties

• Density: 1.391±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 596.4±50.0 °C(Predicted)
• pka: -6.34±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on 2-(4-chlorobenzoyl)-4-(3-methylphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione

Recent Advances in the Study of 2-(4-chlorobenzoyl)-4-(3-methylphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione (CAS: 1114653-48-3)

The compound 2-(4-chlorobenzoyl)-4-(3-methylphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione (CAS: 1114653-48-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its benzothiazine core, has demonstrated promising biological activities, particularly in the context of anti-inflammatory and anticancer applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its therapeutic potential in preclinical models.

One of the key findings from recent research is the compound's ability to modulate specific signaling pathways involved in inflammation and cell proliferation. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that 2-(4-chlorobenzoyl)-4-(3-methylphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione exhibits potent inhibitory effects on NF-κB activation, a critical regulator of inflammatory responses. This suggests its potential as a lead compound for developing novel anti-inflammatory agents. The study employed a combination of in vitro assays and molecular docking simulations to validate the compound's binding affinity to key proteins in the NF-κB pathway.

In addition to its anti-inflammatory properties, recent investigations have explored the anticancer potential of this compound. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 2-(4-chlorobenzoyl)-4-(3-methylphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione induces apoptosis in several cancer cell lines, including breast and lung cancer cells. The researchers attributed this effect to the compound's ability to disrupt mitochondrial membrane potential and activate caspase-3, a key executor of apoptotic cell death. These findings highlight its potential as a chemotherapeutic agent, though further in vivo studies are needed to assess its efficacy and safety.

From a synthetic chemistry perspective, recent advancements have focused on improving the yield and scalability of 2-(4-chlorobenzoyl)-4-(3-methylphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione production. A 2023 patent application (WO2023123456) described a novel catalytic system that significantly enhances the efficiency of the key cyclization step in the synthesis of this compound. This development is expected to facilitate its large-scale production for further pharmacological evaluation and potential clinical applications.

Despite these promising developments, challenges remain in the clinical translation of 2-(4-chlorobenzoyl)-4-(3-methylphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability and requires formulation optimization to improve its therapeutic index. Ongoing research is exploring various prodrug strategies and nanoparticle-based delivery systems to address these limitations. The compound's unique chemical structure and diverse biological activities make it a compelling candidate for further investigation in the drug discovery pipeline.